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Compound of Interest

Compound Name: Dibromofluoromethane

Cat. No.: B117605

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of Dibromofluoromethane. It is intended for researchers, scientists,
and drug development professionals to ensure a safe laboratory environment.

Hazard Identification and Quantitative Data

Dibromofluoromethane is a chemical that requires careful handling due to its potential health
hazards.[1] It is classified as acutely toxic if swallowed or inhaled.[1]

Physical and Chemical Properties

Property Value
Chemical Formula CHBr2F
CAS Number 1868-53-7
Molar Mass 192.83 g/mol
Boiling Point 64-65 °C
Melting Point -78°C[2]
Appearance Liquid[2]

Personal Protective Equipment (PPE)
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A comprehensive PPE plan is mandatory when handling Dibromofluoromethane to prevent
skin and eye contact, as well as inhalation.

e Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[2] A face shield should also be used to protect
against splashes.[3]

o Skin and Body Protection: Wear fire/flame resistant and impervious clothing.[2] A chemically
resistant lab coat over long-sleeved clothing and long pants is essential. For situations with a
high risk of splashing, a chemical-resistant apron or coveralls should be worn.[4] Closed-toe
shoes are mandatory.[4]

e Hand Protection: Wear chemically resistant gloves.[4] Gloves must be inspected prior to use.
Wash and dry hands after handling.[2]

o Respiratory Protection: All handling should be conducted in a certified chemical fume hood.
[4] If there is a risk of exceeding exposure limits or if irritation is experienced, use a full-face
respirator with an appropriate cartridge.[2]

Operational and Disposal Plans
Step-by-Step Handling Protocol:

o Preparation: Before handling, ensure all safety precautions have been read and understood.
[4] Work in a well-ventilated area, preferably a chemical fume hood.[1]

e Handling: Avoid contact with skin and eyes.[2] Avoid the formation of dust and aerosols.[2]
Use non-sparking tools to prevent fire caused by electrostatic discharge.[2]

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[2] Keep
the container upright to prevent leakage.[3]

Disposal Plan:

The disposal of Dibromofluoromethane must be conducted by a licensed and qualified
hazardous waste management company.[1]
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o Waste Collection: Collect all Dibromofluoromethane waste, including contaminated
materials, in a dedicated, clearly labeled, and compatible waste container for "Halogenated
Solvents."[5]

o Storage of Waste: Store the waste container in a designated satellite accumulation area
within the laboratory, placed in secondary containment to prevent spills.[5] Keep the
container tightly sealed when not in use and store it in a well-ventilated area.[5]

o Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for pickup by an approved hazardous waste vendor.[1]

o Decontamination of Empty Containers: Triple-rinse empty containers with a suitable solvent.
The rinsate must be collected and disposed of as hazardous waste.[1]

Emergency Procedures
First-Aid Measures:

« If Inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[2]

» Following Skin Contact: Immediately remove all contaminated clothing. Wash off with soap
and plenty of water and consult a doctor.[2]

» Following Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[2]

¢ Following Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison
Control Center immediately.[2]

Spill Management:

o Evacuate: Evacuate personnel to a safe area and keep people away from and upwind of the
spill.[2]

e Ventilate: Ensure adequate ventilation.[2]

o Containment: For a small spill, use an inert absorbent material (e.g., sand, vermiculite) to
soak up the product.[5][6]
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o Collection: Collect the absorbed material and place it into a designated hazardous waste
container for disposal.[5]

e Clean-up: Clean the spill area thoroughly.[5]
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Caption: Workflow for Handling Dibromofluoromethane.
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Caption: Emergency Response for Dibromofluoromethane Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://lwww.benchchem.com/product/b117605#personal-protective-equipment-for-handling-
dibromofluoromethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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